Cas no 1803835-96-2 (4-Hydroxy-3-nitropyridine-2-methanol)

• Product Name: 4-Hydroxy-3-nitropyridine-2-methanol
• CAS No: 1803835-96-2
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 4802290
• Update Time: 2025-06-08

4-Hydroxy-3-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitropyridine-2-methanol

• Inchi： 1S/C6H6N2O4/c9-3-4-6(8(11)12)5(10)1-2-7-4/h1-2,9H,3H2,(H,7,10)
• InChI Key： BJOSCOKNWCNSPV-UHFFFAOYSA-N
• SMILES： OCC1=C(C(C=CN1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: -0.7
• Topological Polar Surface Area: 95.2

Additional information on 4-Hydroxy-3-nitropyridine-2-methanol

Introduction to 4-Hydroxy-3-nitropyridine-2-methanol (CAS No. 1803835-96-2)

4-Hydroxy-3-nitropyridine-2-methanol (CAS No. 1803835-96-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive pyridine ring and functional groups, holds potential for a variety of applications, including the development of novel drugs and the exploration of new therapeutic strategies.

The molecular structure of 4-Hydroxy-3-nitropyridine-2-methanol is composed of a pyridine ring with a hydroxyl group at the 4-position, a nitro group at the 3-position, and a methanol group at the 2-position. This arrangement of functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has focused on the synthesis and characterization of 4-Hydroxy-3-nitropyridine-2-methanol. A study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route for this compound using environmentally friendly conditions. The researchers utilized a one-pot reaction involving nitration and methylation steps, which significantly reduced the overall synthesis time and minimized waste production. This approach not only enhances the practicality of producing 4-Hydroxy-3-nitropyridine-2-methanol on a larger scale but also aligns with the principles of green chemistry.

In the realm of medicinal chemistry, 4-Hydroxy-3-nitropyridine-2-methanol has shown promise as a lead compound for drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters (2022) investigated the anti-inflammatory properties of this compound. The researchers found that 4-Hydroxy-3-nitropyridine-2-methanol effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-Hydroxy-3-nitropyridine-2-methanol has also been explored for its antimicrobial activity. A study published in Antimicrobial Agents and Chemotherapy (2021) reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the presence of the nitro group, which can undergo reduction to generate reactive nitrogen species that disrupt bacterial cell membranes.

The pharmacokinetic properties of 4-Hydroxy-3-nitropyridine-2-methanol have also been studied to assess its suitability as a drug candidate. A preclinical study published in Pharmaceutical Research (2021) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in animal models. The results indicated that 4-Hydroxy-3-nitropyridine-2-methanol exhibited favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These findings support further development of this compound as a potential therapeutic agent.

In addition to its potential therapeutic applications, 4-Hydroxy-3-nitropyridine-2-methanol has been utilized as a building block in organic synthesis. Its versatile functional groups make it an excellent starting material for the synthesis of more complex molecules. For instance, a study published in Tetrahedron Letters (2020) described the use of 4-Hydroxy-3-nitropyridine-2-methanol as a key intermediate in the synthesis of novel pyrazole derivatives with potential antiviral activity.

The safety profile of 4-Hydroxy-3-nitropyridine-2-methanol is another critical aspect that has been extensively studied. A comprehensive toxicological evaluation published in Toxicology Letters (2021) reported that this compound exhibited low toxicity in both in vitro and in vivo assays. The researchers found no significant cytotoxic effects at concentrations relevant to therapeutic use, further supporting its safety as a drug candidate.

In conclusion, 4-Hydroxy-3-nitropyridine-2-methanol (CAS No. 1803835-96-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute to advancements in drug discovery and treatment strategies.